Cas no 62926-89-0 (Benzenamine, 2-[(methylthio)methyl]-6-nitro-)

• Product Name: Benzenamine, 2-[(methylthio)methyl]-6-nitro-
• CAS No: 62926-89-0
• MF: C₈H₁₀N₂O₂S
• MW: 198.242200374603
• CID: 428702
• PubChem ID: 12357490
• Update Time: 2025-04-19

Benzenamine, 2-[(methylthio)methyl]-6-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-[(methylthio)methyl]-6-nitro-
• 2-(methylsulfanylmethyl)-6-nitroaniline
• 2-[(Methylsulfanyl)methyl]-6-nitroaniline
• 62926-89-0
• DTXSID50493822

• Inchi： 1S/C8H10N2O2S/c1-13-5-6-3-2-4-7(8(6)9)10(11)12/h2-4H,5,9H2,1H3
• InChI Key： SEAQWCJGPZAYEB-UHFFFAOYSA-N
• SMILES： S(C)CC1C=CC=C(C=1N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 198.0464
• Monoisotopic Mass: 198.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 97.1Ų

Experimental Properties

• PSA: 69.16